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Introduction

Leuhistin is a potent and competitive inhibitor of Aminopeptidase M (AP-M), an enzyme critical
in the metabolic processing of various peptides.[1][2] Isolated from the culture broth of Bacillus
laterosporus, Leuhistin provides researchers with a valuable tool for investigating the roles of
aminopeptidases in peptide hormone regulation, neuropeptide inactivation, and overall peptide
metabolism.[1][3] Its strong inhibitory effect on AP-M, coupled with weaker effects on
Aminopeptidase A (AP-A) and Aminopeptidase B (AP-B), allows for targeted studies into the
physiological and pathological consequences of altered peptide processing.[1] These notes
provide detailed applications, protocols, and visualizations to facilitate the use of Leuhistin in
your research.

Mechanism of Action

Leuhistin acts as a competitive inhibitor of Aminopeptidase M.[1] Aminopeptidases are
exopeptidases that catalyze the cleavage of amino acids from the N-terminus of proteins and
peptides. By inhibiting AP-M, Leuhistin prevents the degradation of its substrates, thereby
prolonging their biological activity. This makes Leuhistin an excellent tool for studying the half-
life and downstream effects of peptides regulated by AP-M.
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Inhibitory Activity of Leuhistin

The following table summarizes the known inhibitory constants for Leuhistin against various
aminopeptidases.

Inhibition Constant

Enzyme . IC50 Notes
(Ki)

Aminopeptidase M Strong, competitive
23x10°"M Not Reported o

(AP-M) inhibition.

Aminopeptidase A Weak inhibition has
Not Reported Not Reported

(AP-A) been noted.[1]

Aminopeptidase B Weak inhibition has
Not Reported Not Reported

(AP-B) been noted.[1]

Signaling Pathways

Aminopeptidase M (also known as CD13) is not only involved in peptide degradation but can
also participate in signal transduction. Inhibition of AP-M by Leuhistin can therefore be used to
study these signaling roles. For example, in monocytes, the ligation of AP-N/CD13 can trigger a
signaling cascade involving an increase in intracellular calcium ([Ca?*]i), phosphorylation of
MAP kinases (ERK1/2, JNK, and p38), and subsequent upregulation of interleukin-8 (IL-8)
MRNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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